Cas no 2098018-61-0 (5-(2-Chlorophenyl)oxazole-2-carbonitrile)

• Product Name: 5-(2-Chlorophenyl)oxazole-2-carbonitrile
• CAS No: 2098018-61-0
• MF: C₁₀H₅ClN₂O
• MW: 204.612500905991
• CID: 5727446
• PubChem ID: 121205154
• Update Time: 2025-10-25

5-(2-Chlorophenyl)oxazole-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• AKOS026713847
• F1967-2767
• 5-(2-chlorophenyl)-1,3-oxazole-2-carbonitrile
• 2098018-61-0
• 5-(2-chlorophenyl)oxazole-2-carbonitrile
• 2-Oxazolecarbonitrile, 5-(2-chlorophenyl)-
• 5-(2-Chlorophenyl)oxazole-2-carbonitrile

• Inchi： 1S/C10H5ClN2O/c11-8-4-2-1-3-7(8)9-6-13-10(5-12)14-9/h1-4,6H
• InChI Key： UTWYZLGFMPYZGL-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1=CN=C(C#N)O1

Computed Properties

• Exact Mass: 204.0090405g/mol
• Monoisotopic Mass: 204.0090405g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Density: 1.39±0.1 g/cm3(Predicted)
• Boiling Point: 337.4±34.0 °C(Predicted)
• pka: -3.51±0.10(Predicted)

Additional information on 5-(2-Chlorophenyl)oxazole-2-carbonitrile

5-(2-Chlorophenyl)oxazole-2-carbonitrile (CAS No. 2098018-61-0): An Overview of Its Structure, Properties, and Applications in Medicinal Chemistry

5-(2-Chlorophenyl)oxazole-2-carbonitrile (CAS No. 2098018-61-0) is a versatile compound with significant potential in the field of medicinal chemistry. This compound, characterized by its unique molecular structure, has garnered attention for its potential therapeutic applications and as a building block in the synthesis of more complex molecules.

The molecular formula of 5-(2-Chlorophenyl)oxazole-2-carbonitrile is C₁₀H₆ClN₂O, and it has a molecular weight of approximately 197.61 g/mol. The compound features a 5-membered oxazole ring fused to a phenyl group substituted with a chlorine atom at the 2-position. The presence of the cyano group (-CN) adds to its chemical reactivity and functional versatility.

In terms of physical properties, 5-(2-Chlorophenyl)oxazole-2-carbonitrile is a solid at room temperature with a melting point ranging from 135 to 137°C. It is sparingly soluble in water but exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO), ethanol, and acetone. These solubility characteristics make it suitable for various synthetic and analytical procedures.

The chemical stability of 5-(2-Chlorophenyl)oxazole-2-carbonitrile is notable under standard laboratory conditions. However, it is sensitive to strong acids and bases, which can lead to degradation or rearrangement reactions. Therefore, it is important to handle and store this compound under appropriate conditions to maintain its integrity.

In the realm of medicinal chemistry, 5-(2-Chlorophenyl)oxazole-2-carbonitrile has been explored for its potential as a lead compound in drug discovery. Recent studies have highlighted its ability to modulate various biological targets, including enzymes and receptors involved in disease pathways. For instance, research published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific kinases, which are key enzymes implicated in cancer progression.

Beyond its direct therapeutic applications, 5-(2-Chlorophenyl)oxazole-2-carbonitrile serves as an important intermediate in the synthesis of more complex molecules. Its reactive cyano group can be readily converted into other functional groups through various chemical transformations, such as hydrolysis to form carboxylic acids or reduction to generate primary amines. These transformations enable the creation of diverse chemical libraries for high-throughput screening and hit identification in drug discovery programs.

The synthetic accessibility of 5-(2-Chlorophenyl)oxazole-2-carbonitrile has also been extensively studied. Several efficient synthetic routes have been reported, including multistep sequences involving condensation reactions, cyclizations, and functional group manipulations. One notable approach involves the reaction of 2-chlorobenzaldehyde with cyanoacetic acid followed by cyclization under basic conditions to form the desired oxazole derivative.

In addition to its role in drug discovery, 5-(2-Chlorophenyl)oxazole-2-carbonitrile has found applications in other areas of chemistry and biology. For example, it has been used as a fluorescent probe for detecting specific biomolecules due to its strong absorption and emission properties. This property makes it valuable for bioimaging studies and real-time monitoring of cellular processes.

Safety considerations are an essential aspect when working with any chemical compound. While 5-(2-Chlorophenyl)oxazole-2-carbonitrile is not classified as a hazardous material under current regulations, it is important to handle it with appropriate personal protective equipment (PPE) and follow standard laboratory safety protocols. Proper disposal methods should also be adhered to in accordance with local environmental regulations.

In conclusion, 5-(2-Chlorophenyl)oxazole-2-carbonitrile (CAS No. 2098018-61-0) is a multifaceted compound with significant potential in medicinal chemistry and related fields. Its unique structural features and chemical properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and insights into its biological activity, this compound is poised to play an increasingly important role in advancing our understanding of complex biological systems and developing novel therapeutic agents.